N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2-(3-methoxyphenoxy)acetamide

• IUPAC Name: N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]-2-(3-methoxyphenoxy)acetamide
• InChI: InChI=1S/C21H26FN3O5S/c1-29-19-3-2-4-20(15-19)30-16-21(26)23-9-14-31(27,28)25-12-10-24(11-13-25)18-7-5-17(22)6-8-18/h2-8,15H,9-14,16H2,1H3,(H,23,26)
• InChI Key: HLPTZKLPIPETCM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(=O)NCCS(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C21H26FN3O5S
• Molecular Weight: 451.5 g/mol

Description

N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2-(3-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C21H26FN3O5S and its molecular weight is 451.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-2-(3-methoxyphenoxy)acetamide is 451.15772027 g/mol and the complexity rating of the compound is 658. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Inhibitors of Human Equilibrative Nucleoside Transporters

This compound has a similar structure to 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT), which is a novel inhibitor of Equilibrative Nucleoside Transporters (ENTs). .

Antimicrobial Agents

A study synthesized a series of sulfonamide and carboxamide derivatives, including structures similar to this compound. .

PET Tracers for 5-HT1A Receptors

García et al. developed N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}carboxamides as analogs for PET imaging of serotonin 5-HT1A receptors. .

Anticancer Agents

Rehman et al. explored the anticancer potential of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole. .

Synthesis Analysis

This would involve a detailed examination of the methods used to synthesize the compound. .

Molecular Structure Analysis

This would involve looking at the molecular structure of the compound, including its atomic arrangement and any functional groups. .

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes. .

Physical And Chemical Properties Analysis

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Mechanism of Action

Target of Action

The primary target of this compound is the Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy . Most inhibitors of ENTs are selective for ENT1, but this compound is more selective for ENT2 .

Mode of Action

The compound interacts with its targets, the ENTs, by inhibiting their function . It reduces the maximum rate of uridine uptake (Vmax) in both ENT1 and ENT2 without affecting the Michaelis constant (Km), indicating that it is a non-competitive inhibitor . The inhibitory effect of the compound is irreversible and cannot be washed out .

Biochemical Pathways

The inhibition of ENTs affects the nucleotide synthesis pathway and the regulation of adenosine function . By inhibiting the transport of nucleosides, the compound can disrupt these pathways and their downstream effects.

Pharmacokinetics

The compound’s solubility in dmso suggests that it may have good bioavailability

Result of Action

The result of the compound’s action is the inhibition of ENTs, leading to disrupted nucleotide synthesis and adenosine function . This can have various molecular and cellular effects, depending on the specific biological context.